6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 6-bromo-5-chloro-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H8BrClO/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)13/h4-5H,1-3H2
• InChI Key: IGSXOCNSNOQXCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2Cl)Br)C(=O)C1
• Molecular Formula: C10H8BrClO
• Molecular Weight: 259.52 g/mol

Description

6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one, also known as BCDO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BCDO has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The exact mechanism of action of 6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one is not yet fully understood. However, it has been suggested that this compound may work by inhibiting the activity of certain enzymes or by interfering with the DNA synthesis of cancer cells.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one in lab experiments is its relatively simple synthesis method. Additionally, this compound is a stable compound that can be easily purified. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several potential future directions for the study of 6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one. One area of interest is in the development of new drugs for the treatment of cancer and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, the potential toxicity of this compound needs to be further investigated to determine its safety for human use.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various areas of scientific research. Its antitumor, antibacterial, antifungal, and neuroprotective properties make it a potential candidate for the development of new drugs. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

6-Bromo-5-chloro-3,4-dihydronaphthalen-1(2H)-one has been found to have potential applications in various areas of scientific research. One of the most promising areas is in the development of new drugs. This compound has been shown to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs. Additionally, this compound has been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.